Cas no 71412-11-8 (Tetradecanone, 1-amino-(9CI))

• Product Name: Tetradecanone, 1-amino-(9CI)
• CAS No: 71412-11-8
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• CID: 573518
• PubChem ID: 16205243
• Update Time: 2025-04-19

Tetradecanone, 1-amino-(9CI) Chemical and Physical Properties

Names and Identifiers

• Tetradecanone, 1-amino-(9CI)
• 1-aminotetradecan-2-one
• 1-aminotetradecanone
• NS00062269
• EINECS 275-419-7
• 71412-11-8
• DTXSID60991768

• Inchi： 1S/C14H29NO/c1-2-3-4-5-6-7-8-9-10-11-12-14(16)13-15/h2-13,15H2,1H3
• InChI Key： JPDCAAMJJHFYPK-UHFFFAOYSA-N
• SMILES： O=C(CN)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 227.22507
• Monoisotopic Mass: 227.224915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 43.1

Experimental Properties

• Density: 0.873
• Boiling Point: 318.9°C at 760 mmHg
• Flash Point: 146.7°C
• Refractive Index: 1.453
• PSA: 43.09